Cas no 62935-23-3 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester)
62935-23-3 structure
Product Name:2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester
CAS No:62935-23-3
MF:C8H9F5O2
MW:232.147880315781
CID:428638
PubChem ID:71381801
Update Time:2025-04-19
2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester
- butyl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
- DTXSID20804224
- VTRJBGXDGGHPEU-UHFFFAOYSA-N
- 62935-23-3
-
- Inchi: 1S/C8H9F5O2/c1-2-3-4-15-7(14)5(6(9)10)8(11,12)13/h2-4H2,1H3
- InChI Key: VTRJBGXDGGHPEU-UHFFFAOYSA-N
- SMILES: FC(/C(=C(\F)/F)/C(=O)OCCCC)(F)F
Computed Properties
- Exact Mass: 232.05227
- Monoisotopic Mass: 232.05227034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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